Cas no 138528-62-8 (2-(2-Methoxyethenyl)benzoic acid)

• Product Name: 2-(2-Methoxyethenyl)benzoic acid
• CAS No: 138528-62-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2773140
• PubChem ID: 71342245
• Update Time: 2025-04-21

2-(2-Methoxyethenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 138528-62-8
• DTXSID90769033
• 2-(2-Methoxyethenyl)benzoic acid

• Inchi： 1S/C10H10O3/c1-13-7-6-8-4-2-3-5-9(8)10(11)12/h2-7H,1H3,(H,11,12)
• InChI Key： TTWTYFQKYMOCND-UHFFFAOYSA-N
• SMILES： O(C)C=CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids